Cas no 74960-58-0 (2-Ethyl-3-methyl-quinoline-4-carboxylic acid)

2-Ethyl-3-methyl-quinoline-4-carboxylic acid is a quinoline derivative with a carboxyl functional group at the 4-position, along with ethyl and methyl substituents at the 2- and 3-positions, respectively. This compound is of interest in organic synthesis and pharmaceutical research due to its structural features, which may serve as a key intermediate in the development of bioactive molecules. Its quinoline core offers potential for coordination chemistry and heterocyclic modifications. The carboxylic acid group enhances reactivity, enabling further derivatization through esterification, amidation, or other functional group transformations. The compound’s well-defined structure and purity make it suitable for precise applications in medicinal chemistry and material science.

2-Ethyl-3-methyl-quinoline-4-carboxylic acid structure

74960-58-0 structure

Product Name:2-Ethyl-3-methyl-quinoline-4-carboxylic acid

CAS No:74960-58-0

MF:C₁₃H₁₃NO₂

MW:215.247823476791

MDL:MFCD02231996

CID:566312

PubChem ID:865215

Update Time:2025-05-28

2-Ethyl-3-methyl-quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-Quinolinecarboxylicacid, 2-ethyl-3-methyl-
- 2-Ethyl-3-methyl-quinoline-4-carboxylic acid
- 2-Aethyl-3-methyl-chinolin-4-carbonsaeure
- AC1LHLKA
- AC1Q2U6E
- AG-G-98432
- Enamine_005744
- ST086592
- SureCN3234894
- 2-ETHYL-3-METHYL-QUINOLINE-4-CARBOXYLICACID
- MLS000523329
- Oprea1_406990
- Z56983733
- LS-09794
- AKOS000115310
- BAS 02538173
- EN300-01328
- CHEMBL1329838
- HMS1410F02
- SCHEMBL3234894
- SB68931
- 2-ethyl-3-methylquinoline-4-carboxylicacid
- IDI1_007979
- CS-0218550
- Oprea1_771963
- 2-ethyl-3-methylquinoline-4-carboxylic acid
- 74960-58-0
- HMS2416F04
- SMR000123307
- DTXSID90357717
- MFCD02231996
- AG-690/40701403
- ALBB-028293
- 2-ethyl-3-methyl-4-quinolinecarboxylic acid
- 4-Quinolinecarboxylic acid, 2-ethyl-3-methyl-
- G39058
- MDL： MFCD02231996
- Inchi： 1S/C13H13NO2/c1-3-10-8(2)12(13(15)16)9-6-4-5-7-11(9)14-10/h4-7H,3H2,1-2H3,(H,15,16)
- InChI Key： DWQIFUQLSDIOAR-UHFFFAOYSA-N
- SMILES： OC(C1C2C=CC=CC=2N=C(CC)C=1C)=O

Computed Properties

Exact Mass: 215.09469
Monoisotopic Mass: 214.086804
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 261
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 53
XLogP3: 2.9

Experimental Properties

Density: 1.2±0.1 g/cm3
Melting Point: 190-192 °C
Boiling Point: 362.1°C at 760 mmHg
Flash Point: 172.8°C
PSA: 50.19
Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Ethyl-3-methyl-quinoline-4-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-Ethyl-3-methyl-quinoline-4-carboxylic acid Pricemore >>

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